Cas no 39887-31-5 (N-(Cyclopropylmethyl)-4-iodobenzamide)

• Product Name: N-(Cyclopropylmethyl)-4-iodobenzamide
• CAS No: 39887-31-5
• MF: C₁₁H₁₂INO
• MW: 301.123555183411
• CID: 3356113
• PubChem ID: 44479444
• Update Time: 2025-10-29

N-(Cyclopropylmethyl)-4-iodobenzamide Chemical and Physical Properties

Names and Identifiers

• BENZAMIDE, N-(CYCLOPROPYLMETHYL)-4-IODO-
• N-(Cyclopropylmethyl)-4-iodobenzamide
• 39887-31-5
• DTXSID401287263
• AKOS009155231
• A1-07058
• SCHEMBL3262619

• Inchi： 1S/C11H12INO/c12-10-5-3-9(4-6-10)11(14)13-7-8-1-2-8/h3-6,8H,1-2,7H2,(H,13,14)
• InChI Key： WKGKELXHCISANA-UHFFFAOYSA-N
• SMILES： C(NCC1CC1)(=O)C1=CC=C(I)C=C1

Computed Properties

• Exact Mass: 300.99636Da
• Monoisotopic Mass: 300.99636Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(Cyclopropylmethyl)-4-iodobenzamide

Professional Introduction to N-(Cyclopropylmethyl)-4-iodobenzamide (CAS No. 39887-31-5)

N-(Cyclopropylmethyl)-4-iodobenzamide (CAS No. 39887-31-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising potential in various biochemical applications. The presence of both a cyclopropylmethyl group and an iodobenzamide moiety makes it a versatile intermediate for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The cyclopropylmethyl substituent is known for its stability and ability to enhance the lipophilicity of attached molecules, which is a critical factor in drug design for improving membrane permeability and bioavailability. On the other hand, the 4-iodobenzamide component introduces a reactive iodine atom, which can be utilized in cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions are fundamental in constructing biaryl structures, which are prevalent in many bioactive compounds.

In recent years, N-(Cyclopropylmethyl)-4-iodobenzamide has been explored in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with kinases and other enzymes involved in cancer metabolism. The iodine atom on the benzamide ring provides a handle for further functionalization, enabling researchers to fine-tune the pharmacophoric properties of their derivatives.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a building block for drug candidates. Researchers are leveraging its structural motifs to develop molecules with enhanced binding affinity and selectivity. Moreover, the cyclopropyl group's resistance to metabolic degradation suggests that derivatives incorporating this moiety may exhibit prolonged half-lives, a desirable trait in drug development.

Recent advancements in computational chemistry have further highlighted the significance of N-(Cyclopropylmethyl)-4-iodobenzamide. Molecular modeling studies have revealed that this compound can effectively engage with specific amino acid residues in target proteins, facilitating the design of more precise inhibitors. Such insights are invaluable for optimizing lead compounds during the drug discovery process.

The synthesis of N-(Cyclopropylmethyl)-4-iodobenzamide itself presents an interesting challenge due to the need for precise functional group transformations while maintaining regioselectivity. Current methodologies involve multi-step processes that require careful control over reaction conditions to achieve high yields and purity. Innovations in synthetic chemistry continue to refine these protocols, making it increasingly feasible to produce this compound on an industrial scale.

In conclusion, N-(Cyclopropylmethyl)-4-iodobenzamide represents a compelling candidate for further exploration in medicinal chemistry. Its unique structural attributes and reactivity patterns offer a rich foundation for developing novel therapeutics. As research progresses, this compound is expected to play an integral role in addressing unmet medical needs across various therapeutic areas.